Cas no 1006468-65-0 (3-fluoro-4-3-(trifluoromethyl)-1H-pyrazol-1-ylaniline)

3-fluoro-4-3-(trifluoromethyl)-1H-pyrazol-1-ylaniline structure
1006468-65-0 structure
Product Name:3-fluoro-4-3-(trifluoromethyl)-1H-pyrazol-1-ylaniline
CAS No:1006468-65-0
MF:C10H7F4N3
MW:245.176295518875
MDL:MFCD08699601
CID:1128548
PubChem ID:19627205
Update Time:2025-04-20

3-fluoro-4-3-(trifluoromethyl)-1H-pyrazol-1-ylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-4-[3-(trifluoromethyl)-1h-pyrazol-1-yl]aniline
    • 3-fluoro-4-3-(trifluoromethyl)-1H-pyrazol-1-ylaniline
    • 1006468-65-0
    • 3-Fluoro-4-(3-(trifluoromethyl)-1H-pyrazol-1-yl)aniline
    • CS-0439678
    • SCHEMBL2633108
    • EN300-231131
    • STK351420
    • NIDQSEJKHUEIDQ-UHFFFAOYSA-N
    • 3-fluoro-4-[3-(trifluoromethyl)pyrazol-1-yl]aniline
    • AKOS000318468
    • MDL： MFCD08699601
    • Inchi： 1S/C10H7F4N3/c11-7-5-6(15)1-2-8(7)17-4-3-9(16-17)10(12,13)14/h1-5H,15H2
    • InChI Key： NIDQSEJKHUEIDQ-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC=1N1C=CC(C(F)(F)F)=N1)N

Computed Properties

  • Exact Mass: 245.05760988g/mol
  • Monoisotopic Mass: 245.05760988g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.8Ų

3-fluoro-4-3-(trifluoromethyl)-1H-pyrazol-1-ylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 1006468-65-0 97%
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Chemenu
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Enamine
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Enamine
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Enamine
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Enamine
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